Cas no 140702-99-4 (4(1H)-Pyrimidinone, 2-(phenylamino)-6-(phenylmethyl)-)

4(1H)-Pyrimidinone, 2-(phenylamino)-6-(phenylmethyl)- structure
140702-99-4 structure
Product Name:4(1H)-Pyrimidinone, 2-(phenylamino)-6-(phenylmethyl)-
CAS No:140702-99-4
MF:C17H15N3O
MW:277.320503473282
CID:1296610
Update Time:2024-08-04

4(1H)-Pyrimidinone, 2-(phenylamino)-6-(phenylmethyl)- Chemical and Physical Properties

Names and Identifiers

    • 4(1H)-Pyrimidinone, 2-(phenylamino)-6-(phenylmethyl)-
    • 4(3H)-Pyrimidinone, 2-(phenylamino)-6-(phenylmethyl)-
    • Inchi: 1S/C17H15N3O/c21-16-12-15(11-13-7-3-1-4-8-13)19-17(20-16)18-14-9-5-2-6-10-14/h1-10,12H,11H2,(H2,18,19,20,21)
    • InChI Key: FGEZCYCSUNVHCN-UHFFFAOYSA-N
    • SMILES: C1(NC2=CC=CC=C2)=NC(CC2=CC=CC=C2)=CC(=O)N1

Computed Properties

  • Exact Mass: 277.12165

Experimental Properties

  • Density: 1.19±0.1 g/cm3(Predicted)
  • Boiling Point: 444.2±38.0 °C(Predicted)
  • PSA: 53.49
  • pka: 9.14±0.50(Predicted)
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